Cas no 66433-95-2 (Benzaldehyde, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis-)

Benzaldehyde, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis- structure
66433-95-2 structure
Product Name:Benzaldehyde, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis-
CAS No:66433-95-2
MF:C21H17NO4
MW:347.363985776901
CID:1709859
PubChem ID:614821
Update Time:2025-04-21

Benzaldehyde, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,2'-[2,6-pyridinediylbis(methyleneoxy)]bis-
    • 2-[[6-[(2-formylphenoxy)methyl]pyridin-2-yl]methoxy]benzaldehyde
    • 2,6-Bis-(2-formyl-phenoxymethyl)-pyridine
    • 2-((6-[(2-Formylphenoxy)methyl]-2-pyridinyl)methoxy)benzaldehyde #
    • 2,6-bis(2-formylphenoxymethyl)pyridine
    • 66433-95-2
    • UOXYFPDMCLNCND-UHFFFAOYSA-N
    • DTXSID90346767
    • Inchi: 1S/C21H17NO4/c23-12-16-6-1-3-10-20(16)25-14-18-8-5-9-19(22-18)15-26-21-11-4-2-7-17(21)13-24/h1-13H,14-15H2
    • InChI Key: UOXYFPDMCLNCND-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C=O)CC1C=CC=C(COC2C=CC=CC=2C=O)N=1

Computed Properties

  • Exact Mass: 347.11575802g/mol
  • Monoisotopic Mass: 347.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 65.5Ų
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